Cas no 946260-43-1 (2-chloro-N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylbenzene-1-sulfonamide)

• Product Name: 2-chloro-N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylbenzene-1-sulfonamide
• CAS No: 946260-43-1
• MF: C₁₅H₁₅ClN₂O₄S₂
• MW: 386.873600244522
• CID: 5515949
• Update Time: 2025-05-25

2-chloro-N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]benzenesulfonamide
• 2-chloro-N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylbenzene-1-sulfonamide

• Inchi： 1S/C15H15ClN2O4S2/c16-14-7-1-2-8-15(14)24(21,22)17-12-5-3-6-13(11-12)18-9-4-10-23(18,19)20/h1-3,5-8,11,17H,4,9-10H2
• InChI Key： HFSHCPUAQZILEW-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CC(N3CCCS3(=O)=O)=C2)(=O)=O)=CC=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 2-chloro-N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylbenzene-1-sulfonamide

Comprehensive Overview of 2-chloro-N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylbenzene-1-sulfonamide (CAS No. 946260-43-1)

2-chloro-N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylbenzene-1-sulfonamide (CAS No. 946260-43-1) is a specialized sulfonamide derivative with a unique molecular structure that combines a chlorobenzene core with a thiazolidine moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. Its sulfonamide group and dioxothiazolidine ring system contribute to its versatility in drug design, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their applications in antibacterial agents, anti-inflammatory drugs, and cancer therapeutics. Researchers are particularly interested in the 2-chloro-N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylbenzene-1-sulfonamide due to its structural similarity to known COX-2 inhibitors and kinase modulators. Its CAS No. 946260-43-1 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry.

The synthesis of 2-chloro-N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylbenzene-1-sulfonamide involves multi-step organic reactions, including sulfonylation and cyclization processes. Its chloro substituent enhances electrophilic reactivity, making it a valuable building block for further derivatization. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing its purity and confirming its structure.

From an industrial perspective, this compound aligns with the growing trend of green chemistry and sustainable synthesis. Companies are optimizing its production to minimize waste and energy consumption, addressing the global push for eco-friendly pharmaceuticals. Its potential as a precursor for agrochemicals also ties into the rising demand for crop protection solutions with lower environmental impact.

In the context of drug discovery, 2-chloro-N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylbenzene-1-sulfonamide is being explored for its bioavailability and metabolic stability. Computational studies, including molecular docking and QSAR modeling, suggest its affinity for proteins involved in inflammatory pathways. These insights are pivotal for designing next-generation small-molecule therapeutics.

As the scientific community continues to investigate CAS No. 946260-43-1, its applications in personalized medicine and targeted drug delivery are emerging as key areas of interest. The compound's structure-activity relationship (SAR) is also a hot topic, with researchers aiming to refine its pharmacological profile. For those seeking detailed protocols or commercial sources, supplier databases and patent literature are invaluable resources.

In summary, 2-chloro-N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylbenzene-1-sulfonamide represents a promising candidate in both pharmaceutical and agrochemical innovation. Its unique chemical features and broad applicability ensure its continued relevance in cutting-edge research and development.